Cas no 1822649-77-3 (Methyl 4-amino-4-(2-hydroxyphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(2-hydroxyphenyl)butanoate
• CAS No: 1822649-77-3
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6303489
• PubChem ID: 165661822
• Update Time: 2025-07-01

Methyl 4-amino-4-(2-hydroxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1835800
• methyl 4-amino-4-(2-hydroxyphenyl)butanoate
• 1822649-77-3
• Methyl 4-amino-4-(2-hydroxyphenyl)butanoate

• Inchi： 1S/C11H15NO3/c1-15-11(14)7-6-9(12)8-4-2-3-5-10(8)13/h2-5,9,13H,6-7,12H2,1H3
• InChI Key： YRSJCHYBDSMAKN-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on Methyl 4-amino-4-(2-hydroxyphenyl)butanoate

Methyl 4-amino-4-(2-hydroxyphenyl)butanoate: A Comprehensive Overview

Methyl 4-amino-4-(2-hydroxyphenyl)butanoate, identified by the CAS number 1822649-77-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a hydroxyl-substituted phenyl ring, and a butanoate ester moiety. The molecule's structure allows for diverse functional groups, making it a versatile building block in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of Methyl 4-amino-4-(2-hydroxyphenyl)butanoate in drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. Researchers have explored its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for the design of novel therapeutics targeting chronic inflammatory diseases.

In addition to its pharmacological applications, Methyl 4-amino-4-(2-hydroxyphenyl)butanoate has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent advancements in this area have demonstrated its potential in creating novel materials with applications in catalysis and sensing technologies.

The synthesis of Methyl 4-amino-4-(2-hydroxyphenyl)butanoate has been optimized through various methodologies, including microwave-assisted synthesis and enzymatic catalysis. These approaches have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process. Such advancements are crucial for scaling up production to meet the demands of both academic research and industrial applications.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of Methyl 4-amino-4-(2-hydroxyphenyl)butanoate with target proteins. These studies have revealed that the compound exhibits favorable interactions with key residues in enzyme active sites, which could be exploited for rational drug design.

In conclusion, Methyl 4-amino-4-(2-hydroxyphenyl)butanoate is a multifaceted compound with a wide range of potential applications across different scientific disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a valuable tool in both academic and industrial settings. Continued exploration into its properties and applications is expected to yield further innovations in the coming years.